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Compound of Interest

Compound Name: Azido-PEG2-C6-OH

Cat. No.: B11933168 Get Quote

An In-depth Technical Guide to the Chemical Structure of Azido-PEG2-C6-OH

Introduction
Azido-PEG2-C6-OH is a heterobifunctional, PEG-based linker molecule commonly employed

in the fields of bioconjugation and drug development. Its linear structure and distinct terminal

functional groups make it a versatile tool for covalently linking different molecular entities. This

is particularly valuable in the synthesis of Proteolysis Targeting Chimeras (PROTACs), where it

serves as a linker to connect a ligand for a target protein with a ligand for an E3 ubiquitin

ligase.[1] The specific composition of Azido-PEG2-C6-OH—comprising an azide, a

polyethylene glycol (PEG) spacer, a hexyl chain, and a hydroxyl group—imparts desirable

properties such as increased solubility and optimized spatial orientation between the linked

moieties.

Detailed Chemical Structure
The chemical structure of Azido-PEG2-C6-OH can be systematically deconstructed into its four

primary components: the azido group, the di-ethylene glycol (PEG2) spacer, the hexyl (C6)

chain, and the terminal hydroxyl group.

Azido Group (N₃): At one terminus of the molecule is an azide functional group. This group is

a cornerstone of "click chemistry," a set of biocompatible reactions known for their high

efficiency and specificity.[2] The azide group readily participates in Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
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reactions, allowing for the straightforward and stable conjugation to molecules containing an

alkyne group.[1]

Polyethylene Glycol (PEG) Linker (-PEG2-): Adjacent to the azido group is a short

polyethylene glycol linker consisting of two ethylene glycol units. The chemical structure of

this segment is - (OCH₂CH₂)₂ -. The inclusion of the PEG moiety enhances the aqueous

solubility and reduces the aggregation of the resulting conjugate. The flexibility of the PEG

chain can also be critical for allowing the two linked molecules to adopt an optimal

orientation for biological activity.

Hexyl Chain (-C6-): The PEG linker is connected to a six-carbon aliphatic chain, also known

as a hexyl group. This -(CH₂)₆- chain provides spacing and can influence the lipophilicity of

the molecule. The length of this alkyl chain is a critical parameter in applications like

PROTAC design, as the overall distance between the two ends of the linker affects the

ternary complex formation and subsequent biological activity.

Hydroxyl Group (-OH): The molecule terminates with a primary hydroxyl group. This

functional group provides a reactive site for further chemical modifications. For instance, it

can be activated or converted into other functional groups, such as an aldehyde, carboxylic

acid, or a leaving group for nucleophilic substitution, enabling a variety of conjugation

strategies.

The IUPAC name for this compound is 6-(2-(2-azidoethoxy)ethoxy)hexan-1-ol.[3] Its linear

chemical formula can be represented as N₃-(CH₂)₂-O-(CH₂)₂-O-(CH₂)₆-OH.[2]

Physicochemical Properties
A summary of the key quantitative data for Azido-PEG2-C6-OH is presented in the table below

for easy reference.
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Property Value

Molecular Formula C₁₀H₂₁N₃O₃[3][4]

Molecular Weight 231.29 g/mol [4]

Exact Mass 231.1600 u[3]

Elemental Analysis C: 51.93%, H: 9.15%, N: 18.17%, O: 20.75%[3]

Molecular Structure Visualization
The logical relationship and connectivity of the constituent parts of Azido-PEG2-C6-OH can be

represented in the following diagram.

Azido Terminus PEG Spacer Alkyl Chain Hydroxyl Terminus

N₃ O-CH₂-CH₂-O-CH₂-CH₂ (CH₂)₆ OH

Click to download full resolution via product page

Caption: Connectivity of functional groups in Azido-PEG2-C6-OH.

Applications in Research and Development
The unique heterobifunctional nature of Azido-PEG2-C6-OH makes it a valuable reagent in

several research and drug development applications:

PROTAC Synthesis: As previously mentioned, this molecule is a widely used PEG-based

PROTAC linker.[1] The azide and hydroxyl groups provide orthogonal handles for the

sequential attachment of an E3 ligase ligand and a target protein ligand.

Bioconjugation: The azide group allows for its use in click chemistry to label or crosslink

biomolecules such as proteins, peptides, and nucleic acids that have been modified to

contain an alkyne group.
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Surface Modification: The hydroxyl group can be used to immobilize the linker onto surfaces,

which can then be further functionalized via the azide group for applications in diagnostics

and biomaterials.

In summary, Azido-PEG2-C6-OH is a well-defined chemical tool with a structure optimized for

modern bioconjugation techniques. Its distinct functional ends, combined with the beneficial

properties of the PEG and alkyl spacers, provide researchers with a versatile building block for

constructing complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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